Cas no 641571-12-2 (3-(4-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzonitrile)

• Product Name: 3-(4-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzonitrile
• CAS No: 641571-12-2
• MF: C₁₂H₈F₃N₃
• MW: 251.207232475281
• CID: 500342
• PubChem ID: 46900393
• Update Time: 2025-04-19

3-(4-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3-(4-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)-
• -(4-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzonitrile
• 3-(4-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzonitrile
• 3-(4-methylimidazol-1-yl)-5-(trifluoromethyl)benzonitrile
• 5-(4-methyl-imidazol-1-yl)-3-trifluoromethyl-benzonitrile
• Benzonitrile,3-(4-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)
• Benzonitrile, 3-(4-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)-
• AKOS027380129
• A899849
• SCHEMBL1505806
• DTXSID90677149
• 641571-12-2
• PZ9YT69J8U
• 5-(4-Methyl-imidazol-1-yl)-3-trifluoromethyl-benzonitril
• 3-(4-Methyl-imidazol-1-yl)-5-trifluoromethyl-benzonitrile
• G72228

• MDL： MFCD10000967
• Inchi： 1S/C12H8F3N3/c1-8-6-18(7-17-8)11-3-9(5-16)2-10(4-11)12(13,14)15/h2-4,6-7H,1H3
• InChI Key： PTMHYQUJHLKUCC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=CC(=C1)N1C=NC(C)=C1)(F)F

Computed Properties

• Exact Mass: 251.06700
• Monoisotopic Mass: 251.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 2.7

Experimental Properties

• PSA: 41.61000
• LogP: 3.07118

3-(4-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles